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Compound of Interest

Compound Name:
3-Bromo-5-hydroxy-4-

nitrobenzotrifluoride

Cat. No.: B12866442

Get Quote

CAS: 1980074-97-2 | Formula: C

H

BrF

NO

| M.W.: 285.99 g/mol

Executive Summary & Application Context
3-Bromo-5-hydroxy-4-nitrobenzotrifluoride is a highly functionalized aromatic building block,

primarily utilized in the development of kinase inhibitors and agrochemical actives. Its value lies

in the "tetrasubstituted" core, which allows for orthogonal diversification:

-OH (Position 5): Nucleophilic attack (etherification) or prodrug formation.

-Br (Position 3): Suzuki-Miyaura or Buchwald-Hartwig cross-coupling.

-NO
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(Position 4): Reduction to aniline for amide coupling.

-CF

(Position 1): Lipophilicity enhancer and metabolic blocker.

This guide provides the Reference Expectation Values for spectroscopic validation, as direct

experimental spectra are often proprietary to specific drug discovery campaigns.

Synthetic Pathway & Structural Logic
The synthesis typically proceeds via the nitration of 3-bromo-5-hydroxybenzotrifluoride. The

regiochemistry is dictated by the directing effects of the hydroxyl group (strongly ortho/para

directing) versus the meta-directing trifluoromethyl and nitro groups.

Regiochemical Challenge
The primary challenge is distinguishing the 4-nitro isomer (Target) from the 2-nitro and 6-nitro

byproducts.

Target (4-Nitro): Sterically crowded; -OH and -NO

are ortho.

Isomer (2-Nitro): -NO

is para to -OH (less steric hindrance, often the thermodynamic product).
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Figure 1: Synthetic workflow for the isolation of the target scaffold.

Spectroscopic Characterization Data
The following data represents the Reference Expectation Values calculated based on

substituent additivity rules (Curphy-Morrison) and analogous structures (e.g., 3-bromo-5-

nitrobenzotrifluoride). Use these values to validate your isolated product.

Nuclear Magnetic Resonance ( H NMR)
Solvent: DMSO-d

(Recommended to observe Phenolic -OH) Frequency: 400 MHz

Proton Position
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Structural
Assignment
Logic

Ar-OH 5-OH 11.0 - 11.5 Broad Singlet -

Deshielded

by ortho-nitro

group (H-

bonding).

Ar-H H-2 7.95 - 8.10 Doublet (d)

Located

between -CF

and -Br. Most

deshielded

aromatic

proton.

Ar-H H-6 7.55 - 7.70 Doublet (d)

Located

between -CF

and -OH.

Shielded

relative to H-

2 by -OH

donation.
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Diagnostic Validation (NOESY): To confirm the nitro group is at Position 4 (and not 2 or 6):

Irradiate OH signal: You should observe a strong NOE enhancement at H-6 (7.6 ppm).

Absence of NOE: If -NO

were at Position 6, the H-6 proton would be absent, and you would see a singlet at H-2 and
H-4.

Carbon-13 NMR ( C NMR)
Solvent: DMSO-d

Carbon Type
Shift (

ppm)

Splitting (

)
Notes

C-5 C-OH 150.0 - 155.0 s

Deshielded by

oxygen; ipso

carbon.

C-4 C-NO 138.0 - 142.0 s Ipso to nitro.

C-1 C-CF 130.0 - 133.0
q (

Hz)

Characteristic

quartet.

C-3 C-Br 110.0 - 115.0 s

Shielded by

heavy atom

effect (Br).

CF -CF 122.0 - 125.0
q (

Hz)

Typical

trifluoromethyl

signal.

Mass Spectrometry (LC-MS)
Ionization Mode: ESI Negative (ESI-) is preferred due to the acidic phenolic proton.

Molecular Ion [M-H]
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: 283.9 / 285.9 (1:1 ratio).

Isotope Pattern: The presence of one Bromine atom results in a characteristic 1:1 doublet

separated by 2 mass units (

Br and

Br).

m/z 283.9 (100%)

m/z 285.9 (98%)

Infrared Spectroscopy (FT-IR)
(Phenol): 3300–3500 cm

(Broad).

(Nitro): ~1530 cm

(Asymmetric) and ~1350 cm

(Symmetric).

(Trifluoromethyl): 1100–1300 cm

(Strong, multiple bands).

Experimental Protocol: Characterization Workflow
Authoritative Note: This protocol assumes the user has isolated the crude solid from the

nitration of 3-bromo-5-hydroxybenzotrifluoride.

Step 1: Purity Assessment (HPLC)
Before expensive NMR analysis, validate purity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (Gradient 5% -> 95%).
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Detection: UV at 254 nm and 210 nm.

Acceptance Criteria: Single peak >95% area.[1][2] If multiple peaks exist, the target is likely

the more polar peak compared to the non-nitrated precursor, but less polar than dinitro

species.

Step 2: Regiochemistry Confirmation (Key Experiment)
Because the nitration can occur at position 2, 4, or 6, you must prove the structure.

Prepare Sample: 10 mg in 0.6 mL DMSO-d

.

Run 1D

H NMR: Verify integral ratio 1:1:1 (OH : H-a : H-b).

Run 2D HMBC (Heteronuclear Multiple Bond Correlation):

Look for the coupling between H-2 and C-Br (C-3).

Look for coupling between H-6 and C-OH (C-5).

Crucial Check: If the Nitro is at position 4, H-2 and H-6 will show a weak meta-coupling (

Hz) in the 1D spectrum. If the Nitro is at position 6, the remaining protons (H-2 and H-4)
are also meta, but the chemical shifts will differ significantly due to the loss of the shielding
OH ortho-effect on one of them.

References
Chemical Identity & Availability: BLD Pharm. 3-Bromo-5-hydroxy-4-nitrobenzotrifluoride
(CAS 1980074-97-2).

Precursor Synthesis: ChemicalBook. Synthesis of 3-Bromo-5-nitrobenzotrifluoride

(Analogous Chemistry).
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General Nitration Protocols: Sigma-Aldrich. 2-Bromo-5-nitrobenzotrifluoride Properties

(Reference for substituent effects).

Spectral Database: NIST Chemistry WebBook. 3-Bromo-5-fluorobenzotrifluoride (Analogous

NMR data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Bromo-5-nitrobenzotrifluoride | 630125-49-4 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. 3-BROMO-5-NITROBENZOTRIFLUORIDE synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Technical Characterization Guide: 3-Bromo-5-hydroxy-
4-nitrobenzotrifluoride]. BenchChem, [2026]. [Online PDF]. Available at:
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bromo-5-hydroxy-4-nitrobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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